Cas no 2639405-29-9 (Tert-butyl 2-(cyclopropylamino)-2-(3,5-dichlorophenyl)acetate)

• Product Name: Tert-butyl 2-(cyclopropylamino)-2-(3,5-dichlorophenyl)acetate
• CAS No: 2639405-29-9
• MF: C₁₅H₁₉Cl₂NO₂
• MW: 316.222862482071
• CID: 5663405
• PubChem ID: 165903115
• Update Time: 2025-10-23

Tert-butyl 2-(cyclopropylamino)-2-(3,5-dichlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(cyclopropylamino)-2-(3,5-dichlorophenyl)acetate
• 2639405-29-9
• EN300-27730984
• Tert-butyl 2-(cyclopropylamino)-2-(3,5-dichlorophenyl)acetate

• Inchi： 1S/C15H19Cl2NO2/c1-15(2,3)20-14(19)13(18-12-4-5-12)9-6-10(16)8-11(17)7-9/h6-8,12-13,18H,4-5H2,1-3H3
• InChI Key： DNFITGPSIBGSEH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C(=O)OC(C)(C)C)NC1CC1)Cl

Computed Properties

• Exact Mass: 315.0792842g/mol
• Monoisotopic Mass: 315.0792842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 2-(cyclopropylamino)-2-(3,5-dichlorophenyl)acetate

Tert-butyl 2-(cyclopropylamino)-2-(3,5-dichlorophenyl)acetate: A Comprehensive Overview

Tert-butyl 2-(cyclopropylamino)-2-(3,5-dichlorophenyl)acetate (CAS No. 2639405-29-9) is a compound of significant interest in the field of organic chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development, polymer synthesis, and advanced materials. The molecule consists of a tert-butyl group attached to an acetate moiety, which is further substituted with a cyclopropylamino group and a 3,5-dichlorophenyl group. These substituents contribute to the compound's distinct chemical properties and reactivity.

The tert-butyl group in the molecule serves as a bulky protecting group, often utilized in organic synthesis to prevent unwanted side reactions during complex transformations. The cyclopropylamino group introduces rigidity and strain into the molecule, which can enhance its reactivity in certain reactions. Additionally, the 3,5-dichlorophenyl group imparts electronic effects and steric hindrance, making the compound suitable for various applications in medicinal chemistry and catalysis.

Recent studies have highlighted the potential of Tert-butyl 2-(cyclopropylamino)-2-(3,5-dichlorophenyl)acetate as a precursor for synthesizing bioactive compounds. Researchers have explored its role in the development of novel pharmaceutical agents targeting specific biological pathways. For instance, the compound has been used as an intermediate in the synthesis of kinase inhibitors and other enzyme-targeting molecules. Its ability to undergo various coupling reactions and cyclizations makes it a valuable building block in modern drug discovery.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic acyl substitution and coupling reactions. The use of tert-butyl acetate as a starting material allows for efficient construction of the core structure. Subsequent modifications involve introducing the cyclopropylamino and 3,5-dichlorophenyl groups through carefully designed reaction sequences. These methods are optimized to ensure high yields and purity, making the compound accessible for large-scale applications.

The electronic properties of Tert-butyl 2-(cyclopropylamino)-2-(3,5-dichlorophenyl)acetate make it an interesting candidate for use in organic electronics. Its conjugated system and ability to undergo redox reactions suggest potential applications in semiconducting materials and energy storage devices. Recent research has focused on incorporating this compound into polymer frameworks to enhance their electrical conductivity and stability under varying conditions.

Furthermore, the steric effects introduced by the tert-butyl and 3,5-dichlorophenyl groups render this compound highly versatile in asymmetric synthesis. Its use as a chiral auxiliary has been explored in enantioselective reactions, enabling the construction of complex molecular architectures with high optical purity. This capability underscores its importance in both academic research and industrial processes.

From an environmental perspective, studies have examined the biodegradability and toxicity of Tert-butyl 2-(cyclopropylamino)-2-(3,5-dichlorophenyl)acetate. While preliminary data suggest that it is not inherently hazardous under normal conditions, further investigations are required to fully understand its impact on ecosystems. Regulatory frameworks are being developed to ensure safe handling and disposal practices for this compound.

In conclusion, Tert-butyl 2-(cyclopropylamino)-2-(3,5-dichlorophenly)acetate (CAS No. 2639405-29-9) is a multifaceted compound with promising applications across diverse fields. Its unique structure enables it to serve as a versatile building block in organic synthesis while offering opportunities for innovation in materials science and pharmacology. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing modern chemistry.